5,5-dimethyl-3-(2H-tetrazol-5-ylamino)cyclohex-2-en-1-one

• IUPAC Name: 5,5-dimethyl-3-(2H-tetrazol-5-ylamino)cyclohex-2-en-1-one
• InChI: InChI=1S/C9H13N5O/c1-9(2)4-6(3-7(15)5-9)10-8-11-13-14-12-8/h3H,4-5H2,1-2H3,(H2,10,11,12,13,14)
• InChI Key: KJJJLLCOIXPGDC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(=O)C1)NC2=NNN=N2)C
• Molecular Formula: C9H13N5O
• Molecular Weight: 207.23 g/mol

Description

5,5-Dimethyl-3-(2H-tetrazol-5-ylamino)-2-cyclohexen-1-one is a chemical compound with the molecular formula C9H13N5O. It is a derivative of cyclohexenone, which is a six-membered cyclic ketone.

Molecular Structure Analysis

The molecular structure of this compound includes a cyclohexenone ring, which is a six-membered ring with a ketone functional group. It also has a tetrazole ring, which is a five-membered ring containing four nitrogen atoms.

Scientific Research Applications

Catalytic Oxidation of Cyclohexene

Research on the catalytic oxidation of cyclohexene highlights the production of cyclohex-2-en-1-one derivatives through selective oxidation processes. These derivatives are significant intermediates in the chemical industry for synthesizing various compounds. The study by Hongen Cao et al. (2018) emphasizes the importance of controlled oxidation reactions to yield targeted products with specific functional groups, showcasing the broader chemical applications of cyclohexene derivatives including potential relevance to the compound (Cao et al., 2018).

Energetic Materials Synthesis

Tetrazole energetic metal complexes (TEMCs) research, as reviewed by Li Yin-chuan (2011), discusses the synthesis and properties of tetrazole-based compounds for applications in energetic materials. The synthesis advantages, such as high yield and less pollution, and the systematic study on the structure and properties of these complexes, indicate the compound’s potential in creating high-performance energetic materials (Li Yin-chuan, 2011).

Tautomerism and Decomposition of Amino-tetrazoles

The study of tautomerism and decomposition of amino-tetrazoles, including 5-amino-tetrazole derivatives, by Zheng Hui-hui (2009) provides insights into the chemical behavior of tetrazole-containing compounds under various conditions. This research helps understand the stability and reaction pathways of such compounds, which is crucial for designing compounds with desired properties and stability (Zheng Hui-hui, 2009).

Organic Synthesis and Medicinal Applications

Research on pyrazole heterocycles by A. M. Dar and Shamsuzzaman (2015) discusses the importance of pyrazole moieties in medicinal chemistry, highlighting their role in synthesizing biologically active compounds. Pyrazoles are used as synthons in organic synthesis, indicating the relevance of similar structures in developing pharmaceuticals and biologically active molecules (Dar & Shamsuzzaman, 2015).